Cas no 861305-58-0 (4H-1,3-Benzodioxin,6-methyl-2-phenyl-)

• Product Name: 4H-1,3-Benzodioxin,6-methyl-2-phenyl-
• CAS No: 861305-58-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 718246
• Update Time: 2024-01-31

4H-1,3-Benzodioxin,6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin,6-methyl-2-phenyl-
• 1,3-Benzodioxan,6-methyl-2-phenyl-
• 4H-1,3-Benzodioxin, 6-methyl-2-phenyl-

• Inchi： 1S/C15H14O2/c1-11-7-8-14-13(9-11)10-16-15(17-14)12-5-3-2-4-6-12/h2-9,15H,10H2,1H3
• InChI Key： OHCSPKWRLLFECT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2COC1C1=CC=CC=C1

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2